Cas no 55553-86-1 (potassium 3-methylbutan-2-olate)
55553-86-1 structure
Product Name:potassium 3-methylbutan-2-olate
CAS No:55553-86-1
MF:C5H11KO
MW:126.238542795181
CID:944129
PubChem ID:23689002
Update Time:2025-04-19
potassium 3-methylbutan-2-olate Chemical and Physical Properties
Names and Identifiers
-
- potassium 3-methylbutan-2-olate
- 2-Butanol, 3-methyl-, potassium salt
- 2-Butanol, 3-methyl-, potassium salt (1:1)
- 55553-86-1
- DMERGXDBCIXRCA-UHFFFAOYSA-N
- NS00088054
- DTXSID20890844
- EINECS 259-705-9
- SCHEMBL3285879
-
- Inchi: 1S/C5H11O.K/c1-4(2)5(3)6;/h4-5H,1-3H3;/q-1;+1
- InChI Key: DMERGXDBCIXRCA-UHFFFAOYSA-N
- SMILES: [K+].[O-]C(C)C(C)C
Computed Properties
- Exact Mass: 126.04473
- Monoisotopic Mass: 126.04469645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 37.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
potassium 3-methylbutan-2-olate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
55553-86-1 (potassium 3-methylbutan-2-olate) Related Products
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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